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Compound of Interest

Compound Name: HS-276

CAS No.: 2767422-72-8

Cat. No.: B10830264

Get Quote

For immediate release: This document provides essential guidance on the proper disposal

procedures for the research chemical HS-276 (CAS Number: 2767422-72-8). Adherence to

these protocols is crucial for maintaining a safe laboratory environment and ensuring regulatory

compliance. This information is intended for researchers, scientists, and drug development

professionals who handle this compound.

HS-276 is a potent and selective TAK1 inhibitor used in preclinical research.[1] While some

supplier safety data sheets (SDS) may indicate that small quantities can be disposed of as

household waste, it is imperative for laboratory personnel to follow best practices for chemical

waste management due to the compound's biological activity and the potential for unknown

hazards.[2] All chemicals, including those not officially classified as hazardous, should be

handled with caution.[2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. Handle HS-276 in a

well-ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols. In
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case of a spill, absorb the material with an inert substance and collect it in a sealed container

for disposal as chemical waste.

Step-by-Step Disposal Procedures
The recommended procedure for the disposal of HS-276 and its associated waste is to treat it

as chemical waste. This conservative approach ensures the safety of all personnel and the

protection of the environment.

1. Waste Segregation and Collection:

Solid HS-276 Waste: Collect any unused or waste HS-276 powder in a clearly labeled,

sealed container. The container should be compatible with the chemical and properly marked

as "Hazardous Waste" or "Chemical Waste" in accordance with your institution's and local

regulations.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into contact with HS-276 should be collected in a designated, sealed waste container.

Solutions of HS-276: Given its sparse solubility in DMSO, any solutions containing HS-276
should be collected in a labeled, sealed container designated for liquid chemical waste. Do

not dispose of HS-276 solutions down the drain.

2. Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste" or "Chemical Waste"

The full chemical name: HS-276

The CAS Number: 2767422-72-8

The primary hazards associated with the compound (if known)

The date the waste was first added to the container

3. Storage of Chemical Waste:
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Store the sealed and labeled waste containers in a designated and secure satellite

accumulation area within the laboratory. This area should be away from general laboratory

traffic and incompatible chemicals.

4. Disposal of Empty Containers:

Empty containers that once held HS-276 should be managed according to your institution's

guidelines. For containers that held a solid, ensure all powder has been removed. For

containers that held a solution, they may need to be triple-rinsed with a suitable solvent. The

rinsate from this process must be collected and disposed of as liquid chemical waste.

5. Arranging for Professional Disposal:

Do not dispose of HS-276 with general laboratory or household trash. Contact your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor to arrange for the pickup and proper disposal of the collected waste.

Quantitative Data Summary
Property Value Reference

CAS Number 2767422-72-8 [1]

Molecular Formula C₂₄H₂₉N₅O₂ [1]

Formulation A solid [1]

Solubility Sparingly soluble in DMSO [1]

Disposal Workflow Diagram
The following diagram illustrates the recommended workflow for the proper disposal of HS-276.
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Caption: HS-276 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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